Cas no 64820-21-9 (Ethanol, 2-(2-chloroethoxy)-, 4-methylbenzenesulfonate)

• Product Name: Ethanol, 2-(2-chloroethoxy)-, 4-methylbenzenesulfonate
• CAS No: 64820-21-9
• MF: C₁₁H₁₇ClO₅S
• MW: 296.767681837082
• CID: 415557
• PubChem ID: 71378572
• Update Time: 2025-04-19

Ethanol, 2-(2-chloroethoxy)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(2-chloroethoxy)-, 4-methylbenzenesulfonate
• 2-(2-chloroethoxy)ethanol,4-methylbenzenesulfonic acid
• 64820-21-9
• 2-(2-chloroethoxy)ethanol;4-methylbenzenesulfonic acid
• AKOS028110468
• 2-(2-chloroethoxy)ethyl p-toluenesulfonate
• AT17933
• 4-Methylbenzene-1-sulfonic acid--2-(2-chloroethoxy)ethan-1-ol (1/1)
• DTXSID70801182

• Inchi： 1S/C7H8O3S.C4H9ClO2/c1-6-2-4-7(5-3-6)11(8,9)10;5-1-3-7-4-2-6/h2-5H,1H3,(H,8,9,10);6H,1-4H2
• InChI Key： AIZSRWGSUHUXIE-UHFFFAOYSA-N
• SMILES： ClCCOCCO.S(C1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 296.0485225g/mol
• Monoisotopic Mass: 296.0485225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų